molecular formula C14H14FN3O2 B5367412 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide

Cat. No. B5367412
M. Wt: 275.28 g/mol
InChI Key: KCSIYSSRZYEPGJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide is a chemical compound that has been synthesized and studied for its potential applications in scientific research. This compound is also known by the name 'compound 1' and has shown promising results in various studies.

Mechanism of Action

The mechanism of action of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide involves its ability to inhibit certain enzymes. This inhibition leads to a decrease in the activity of these enzymes, which can have various effects on biological processes. In addition, this compound has been shown to have anti-cancer properties, which may be due to its ability to induce apoptosis in cancer cells.
Biochemical and Physiological Effects
The biochemical and physiological effects of this compound have been studied in various experiments. This compound has been shown to have an effect on the activity of certain enzymes, which can have downstream effects on biological processes. It has also been shown to induce apoptosis in cancer cells, which can lead to the death of these cells.

Advantages and Limitations for Lab Experiments

The advantages of using 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide in lab experiments include its ability to inhibit certain enzymes and induce apoptosis in cancer cells. This compound has also been shown to have potential applications in the treatment of neurological disorders. However, the limitations of using this compound in lab experiments include its potential toxicity and the need for further studies to determine its safety and efficacy.

Future Directions

There are several future directions for the study of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide. These include further studies on its potential applications in the treatment of neurological disorders and cancer. In addition, there is a need for further studies to determine its safety and efficacy in humans. Furthermore, the development of new synthesis methods and modifications of the compound may lead to improved properties and potential applications.

Synthesis Methods

The synthesis method of 2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide involves the reaction of 2-fluoroaniline and 2-acetylpyridine with the use of a catalyst. The reaction mixture is then heated and stirred for a certain period of time, after which the product is obtained through filtration and purification processes. This synthesis method has been optimized to produce high yields of the compound.

Scientific Research Applications

2-(3,4-dimethyl-6-oxo-1(6H)-pyridazinyl)-N-(2-fluorophenyl)acetamide has been studied for its potential applications in scientific research. This compound has shown promising results in various studies, including its use as an inhibitor of certain enzymes and its potential anti-cancer properties. It has also been studied for its potential use in the treatment of neurological disorders such as Alzheimer's disease.

properties

IUPAC Name

2-(3,4-dimethyl-6-oxopyridazin-1-yl)-N-(2-fluorophenyl)acetamide
Details Computed by LexiChem 2.6.6 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H14FN3O2/c1-9-7-14(20)18(17-10(9)2)8-13(19)16-12-6-4-3-5-11(12)15/h3-7H,8H2,1-2H3,(H,16,19)
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

KCSIYSSRZYEPGJ-UHFFFAOYSA-N
Details Computed by InChI 1.0.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

CC1=CC(=O)N(N=C1C)CC(=O)NC2=CC=CC=C2F
Details Computed by OEChem 2.1.5 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H14FN3O2
Details Computed by PubChem 2.1 (PubChem release 2019.06.18)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

275.28 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.